2-azido-N-cyclohexylacetamide

• IUPAC Name: 2-azido-N-cyclohexylacetamide
• InChI: InChI=1S/C8H14N4O/c9-12-10-6-8(13)11-7-4-2-1-3-5-7/h7H,1-6H2,(H,11,13)
• InChI Key: VQWVXWLYRATMFA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CN=[N+]=[N-]
• Molecular Formula: C8H14N4O
• DSSTOX Substance ID: DTXSID001307455
• Molecular Weight: 182.22 g/mol
• CAS RN: 114703-80-9

Description

Chemical Reactions Analysis

Azides are versatile bioorthogonal reporter moieties that are commonly used for site-specific labeling and functionalization of RNA to probe its biology. The inherent reactivity of P(III) species with azides makes the preparation of azido modified nucleic acids by solid-phase synthesis problematic.

Scientific Research Applications

Decarboxylative Stereoretentive C–N Coupling

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Synthesis of Various Heterocycles

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Taming the Reactivity of Alkyl Azides

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Mechanism of Action

Azide anions bind to trivalent iron in porphyrin complexes and inhibit the activity of catalase, peroxidases, and cytochrome oxidase. It is assumed that the inhibition of cellular cytochrome oxidase activity results in an increase in the activity of hepatic hexokinase, which stimulates glycolysis.

Future Directions

There is significant interest in the synthesis of heterocycle-incorporated azo dye derivatives as potential scaffolds in the pharmaceutical sector. The pharmaceutical or drug industries need a simplistic synthesis approach that can afford a wide range of azo dye derivatives. The incorporation of the heterocyclic moiety into the azo dye scaffold has improved the bioactive properties of the target derivatives.